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Compound of Interest

Compound Name: Antimony trichloride, diphenyl-

Cat. No.: B1615433 Get Quote

Diphenylantimony Trichloride in Catalysis: A
Comparative Overview
For researchers, scientists, and drug development professionals, the selection of an

appropriate catalyst is paramount to the success of synthetic endeavors. This guide provides a

comparative analysis of diphenylantimony trichloride's performance against other common

metal halide catalysts in organic synthesis. While direct, comprehensive comparative studies

detailing the catalytic performance of diphenylantimony trichloride are limited in publicly

available literature, this guide synthesizes available information on its applications and draws

comparisons based on the known reactivity of other metal halide catalysts in similar

transformations.

While specific quantitative data for direct comparison is scarce, the known Lewis acidic nature

of organoantimony compounds suggests their potential utility in various organic

transformations. The performance of a Lewis acid catalyst is intrinsically linked to its acidity,

which influences its ability to activate substrates. Generally, the Lewis acidity of metal halides

follows trends related to the metal's identity and the nature of its substituents. For instance,

halides of metals in higher oxidation states, such as Sb(V), are typically stronger Lewis acids

than their lower oxidation state counterparts.
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To illustrate the potential catalytic role of diphenylantimony trichloride, we can infer its

performance relative to other well-established metal halide catalysts in several key reaction

classes. The following sections provide a qualitative comparison and generalized experimental

workflows.

Friedel-Crafts Reactions
The Friedel-Crafts alkylation and acylation are fundamental carbon-carbon bond-forming

reactions that rely on Lewis acid catalysis to activate the electrophile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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